Cas no 1805505-57-0 (Methyl 2-aminomethyl-4-cyano-6-methoxyphenylacetate)

• Product Name: Methyl 2-aminomethyl-4-cyano-6-methoxyphenylacetate
• CAS No: 1805505-57-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4960495
• Update Time: 2025-05-19

Methyl 2-aminomethyl-4-cyano-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-6-methoxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-16-11-4-8(6-13)3-9(7-14)10(11)5-12(15)17-2/h3-4H,5,7,14H2,1-2H3
• InChI Key： HXWJBLHMHFAEIW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(CN)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 2-aminomethyl-4-cyano-6-methoxyphenylacetate

Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate: A Comprehensive Overview

The compound with CAS No. 1805505-57-0, known as Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a phenyl ring substituted with an amino methyl group, a cyano group, and a methoxy group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules, particularly those with potential therapeutic applications. The presence of the amino methyl group and the cyano group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate involves a series of carefully designed reactions, including nucleophilic substitutions and esterifications. These reactions are optimized to ensure high yields and purity, which are critical for its use in advanced chemical research. The compound's stability under various reaction conditions has also been studied extensively, making it a reliable building block in organic synthesis.

In terms of applications, Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate has shown promise in the development of anti-inflammatory and anti-cancer agents. Its structure allows for interactions with key biological targets, such as enzymes and receptors, which are crucial for modulating cellular pathways. Recent findings suggest that derivatives of this compound may exhibit selective inhibitory effects on certain enzymes involved in inflammatory processes, making them potential candidates for drug development.

Moreover, the methoxy group present in the molecule plays a significant role in enhancing its pharmacokinetic properties. This group improves the compound's solubility and bioavailability, which are essential factors for its effectiveness as a therapeutic agent. Researchers have also investigated the influence of substituent positions on the molecule's activity, revealing that the placement of functional groups significantly impacts its biological performance.

From an environmental perspective, Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate has been studied for its biodegradability and ecological impact. Initial assessments indicate that it undergoes degradation under specific environmental conditions, reducing its persistence in natural systems. These findings are particularly important for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, Methyl 2-Aminomethyl-4-Cyano-6-Methoxyphenylacetate (CAS No. 1805505-57-0) is a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for further research and development into novel bioactive compounds. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern medicine and chemical science.